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Compound of Interest

Compound Name: 3-(2-Methoxyethoxy)propylamine

Cat. No.: B1266703

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling 3-(2-Methoxyethoxy)propylamine, a flammable and corrosive amine compound.
Adherence to these procedures is critical to minimize risks and ensure operational integrity.

Immediate Safety and Personal Protective
Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against chemical exposure. When handling 3-(2-Methoxyethoxy)propylamine, the following
PPE is mandatory:
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PPE Category Specification Rationale

Chemical safety goggles
conforming to EN 166(EU) or
NIOSH (US) standards. A face

Eye and Face Protection ) ) irritation and chemical burns
shield should be worn in

Protects against severe eye

- from splashes.
addition to goggles where

splashing is a risk.[1]

Chemically resistant gloves

(Nitrile, Neoprene, or Butyl ) )
Prevents skin contact, which
_ . rubber recommended).
Skin Protection ) ) can cause severe burns and
Fire/flame resistant and ) ]
) ) ) allergic reactions.[3]
impervious clothing, such as a

lab coat or apron.[1][2]

A NIOSH/MSHA-approved

respirator is required if o ]
o Protects against inhalation of
exposure limits are exceeded )
) ) ) S harmful vapors, which can
Respiratory Protection or if ventilation is inadequate. ) o
cause respiratory irritation.[3]

[5]

[4] For amines, a cartridge for
ammonia and methylamine is

appropriate.

Note: Specific breakthrough times for glove materials against 3-(2-
Methoxyethoxy)propylamine are not readily available. It is crucial to consult the glove
manufacturer's specific chemical resistance data. Regularly inspect gloves for signs of
degradation or perforation and replace them immediately if compromised.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-(2-Methoxyethoxy)propylamine is essential to maintain
a safe workflow. The following diagram and steps outline the recommended procedure from
preparation to disposal.
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Safe Handling Workflow for 3-(2-Methoxyethoxy)propylamine
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Experimental Protocol for Safe Handling:
e Preparation:

o Before handling, all personnel must don the appropriate PPE as specified in the table
above.

o Thoroughly review the Safety Data Sheet (SDS) for 3-(2-Methoxyethoxy)propylamine.

o Ensure a calibrated and functioning fume hood is used for all operations. Verify adequate
airflow.

e Handling:

o To prevent static discharge, which can ignite flammable vapors, ensure that all containers
are properly grounded and bonded during transfer.

o Use only non-sparking tools made of materials such as bronze, brass, or plastic.

o Perform all work in a manner that minimizes the generation of vapors and aerosols. Avoid
direct contact with the liquid and its vapors.

e Storage:

o Keep the container tightly sealed when not in use to prevent the escape of flammable
vapors.

o Store the chemical in a designated cool, dry, and well-ventilated area away from heat and
ignition sources.

o This compound is incompatible with strong oxidizing agents and strong acids. Ensure it is
stored separately from these materials to prevent hazardous reactions.

Disposal Plan

Proper disposal of 3-(2-Methoxyethoxy)propylamine and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.
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Step-by-Step Disposal Protocol:
e Waste Collection:

o Collect all waste, including unused chemical and contaminated materials (e.g., gloves,
absorbent pads), in a designated and clearly labeled waste container.

o The container must be made of a compatible material and kept tightly sealed.
o Consultation and Labeling:

o Contact your institution's Environmental Health and Safety (EHS) department to determine
the specific disposal procedures and requirements.

o Ensure the waste container is labeled in accordance with all local, state, and federal
regulations.

 Final Disposal:

o Arrange for the disposal of the waste through a licensed and approved chemical waste
disposal facility.

o Do not dispose of 3-(2-Methoxyethoxy)propylamine down the drain or in regular trash.

Quantitative Data

While specific occupational exposure limits for 3-(2-Methoxyethoxy)propylamine have not
been established by major regulatory bodies, it is imperative to handle it with care due to its
hazardous properties. The following table summarizes key physical and chemical data.
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Property Value

CAS Number 54303-31-0

Molecular Formula C6H15N0O2

Molecular Weight 133.19 g/mol

Boiling Point 186.2 + 15.0 °C at 760 mmHg[6]
Density 0.9 £ 0.1 g/cm3[6]

By adhering to these comprehensive safety and handling protocols, you can significantly
mitigate the risks associated with 3-(2-Methoxyethoxy)propylamine, fostering a secure and
productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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